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Introduction

Protein prenylation is a critical post-translational modification that involves the covalent
attachment of isoprenoid lipids, such as a 15-carbon farnesyl group or a 20-carbon
geranylgeranyl group, to cysteine residues within target proteins.[1][2][3] This process is
catalyzed by a family of enzymes known as prenyltransferases.[4][5] Farnesyltransferase
(FTase) specifically attaches a farnesyl group from the donor molecule, farnesyl pyrophosphate
(FPP), to proteins containing a C-terminal "CaaX" motif.[1][6] Farnesylation is essential for the
proper membrane localization and function of numerous signaling proteins, including members
of the Ras superfamily of small GTPases.[2][4][7]

Oncogenic mutations in Ras are common in human cancers, and its biological activity is
dependent on farnesylation for membrane association.[5][8] This has made FTase a significant
target for anti-cancer drug development.[4][8][9] Farnesyl pyrophosphate (FPP) ammonium salt
is a crucial substrate used in in vitro prenylation assays to study FTase activity, characterize
enzyme kinetics, and screen for farnesyltransferase inhibitors (FTIs).[10] These assays are
fundamental tools for discovering and developing novel therapeutics targeting protein
prenylation pathways.[9][11]

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the protein farnesylation pathway and a typical workflow for an
in vitro assay.
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Caption: Protein Farnesylation Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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